Cas no 874831-66-0 (tert-Butyl 4-(Methylamino)butylcarbamate)

• Product Name: tert-Butyl 4-(Methylamino)butylcarbamate
• CAS No: 874831-66-0
• MF: C₁₀H₂₂N₂O₂
• MW: 202.293882846832
• MDL: MFCD06808587
• CID: 69212
• PubChem ID: 20709354
• Update Time: 2024-10-26

tert-Butyl 4-(Methylamino)butylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-(methylamino)butyl)carbamate
• C10H22N2O2
• Carbamic acid, [4-(methylamino)butyl]-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl 4-(methylamino)butylcarbamate
• tert-butyl N-[4-(methylamino)butyl]carbamate
• 1-(Boc-amino)-4-(methylamino)butane
• TBNC
• 1,1-Dimethylethyl N-[4-(methylamino)butyl]carbamate (ACI)
• N-[4-(methylamino)butyl]carbamic acid tert-butyl ester
• tert-Butyl [4-(methylamino)butyl]carbamate
• ZJB83166
• A842239
• TTYVTUUWVLXDKW-UHFFFAOYSA-N
• EN300-7085708
• AS-31197
• SY018174
• AKOS005258637
• 1-methylamino-4-Boc-aminobutane, AldrichCPR
• MFCD06808587
• DTXSID70609443
• tert-Butyl(4-(methylamino)butyl)carbamate
• SCHEMBL691053
• CS-B0433
• 874831-66-0
• SB77839
• tert-Butyl 4-(Methylamino)butylcarbamate

• MDL： MFCD06808587
• Inchi： 1S/C10H22N2O2/c1-10(2,3)14-9(13)12-8-6-5-7-11-4/h11H,5-8H2,1-4H3,(H,12,13)
• InChI Key： TTYVTUUWVLXDKW-UHFFFAOYSA-N
• SMILES： O=C(NCCCCNC)OC(C)(C)C

Computed Properties

• Exact Mass: 202.16800
• Monoisotopic Mass: 202.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2
• XLogP3: 1.2

Experimental Properties

• Density: 0.941
• Boiling Point: 298.2℃ at 760 mmHg
• Flash Point: 134.1°C
• Refractive Index: 1.446
• PSA: 50.36000
• LogP: 2.29250